Cas no 889955-12-8 (3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol)
889955-12-8 structure
Product Name:3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol
CAS No:889955-12-8
MF:C15H14N2O
MW:238.284463405609
MDL:MFCD06245402
CID:714379
Update Time:2024-01-31
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Chemical and Physical Properties
Names and Identifiers
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- 3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL
- 3-(2,3-DIHYDRO-1H-1,5-BENZODIAZEPIN-4-YL)PHENOL
- GL-0135
- Phenol, 3-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-
- 3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol
-
- MDL： MFCD06245402
- Inchi： 1S/C15H14N2O/c18-12-5-3-4-11(10-12)13-8-9-16-14-6-1-2-7-15(14)17-13/h1-7,10,16,18H,8-9H2
- InChI Key： JBYLMCZNJRMUCA-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(C2=NC3=CC=CC=C3NCC2)=C1
Computed Properties
- Exact Mass: 238.11100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 2.7
Experimental Properties
- PSA: 44.62000
- LogP: 2.90220
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Security Information
-
Hazardous Material Identification：
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR01589-50mg |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine |
889955-12-8 | 95% | 50mg |
£275.00 | 2025-02-19 | |
| abcr | AB234059-1 g |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine |
889955-12-8 | 1g |
€878.80 | 2023-06-22 | ||
| TRC | D193210-50mg |
3-(4,5-Dihydro-3H-benzo[b][1,4]diazepin-2-yl)-phenol |
889955-12-8 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D193210-100mg |
3-(4,5-Dihydro-3H-benzo[b][1,4]diazepin-2-yl)-phenol |
889955-12-8 | 100mg |
$ 190.00 | 2022-06-05 | ||
| abcr | AB234059-1g |
2,3-Dihydro-4-(3-hydroxyphenyl)-1H-1,5-benzodiazepine; . |
889955-12-8 | 1g |
€878.80 | 2025-04-15 | ||
| A2B Chem LLC | AB94581-1g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 1g |
$1483.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-2g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 2g |
$1888.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-5g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 5g |
$2855.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-10g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 10g |
$3733.00 | 2024-04-19 | |
| A2B Chem LLC | AB94581-25g |
3-(4,5-DIHYDRO-3H-BENZO[B][1,4]DIAZEPIN-2-YL)-PHENOL |
889955-12-8 | 95+% | 25g |
$5533.00 | 2024-04-19 |
3-(4,5-Dihydro-3H-benzob1,4diazepin-2-yl)-phenol Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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